Cas no 8054-39-5 (5-Bromo-4-methyl-1H-1,2,3-triazole)

• Product Name: 5-Bromo-4-methyl-1H-1,2,3-triazole
• CAS No: 8054-39-5
• MF: C₃H₄BrN₃
• MW: 161.987958908081
• CID: 730586
• Update Time: 2023-08-02

5-Bromo-4-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• Onion, ext.
• ALLIUM CEPA (ONION) BULB EXTRACT
• 5-Bromo-4-methyl-1H-1,2,3-triazole
• 4-BROMO-5-METHYL-2H-1,2,3-TRIAZOLE
• 4-bromo-5-methyl-2H-triazole
• 4-Bromo-5-methyl-1H-1,2,3-triazole
• MB14576

• Inchi： 1S/C3H4BrN3/c1-2-3(4)6-7-5-2/h1H3,(H,5,6,7)
• InChI Key： DYZZACNOVJTLJW-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• XLogP3: 1
• Topological Polar Surface Area: 41.6